Cas no 1385694-19-8 (N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate)

• Product Name: N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate
• CAS No: 1385694-19-8
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• MDL: MFCD22416525
• CID: 3044092
• Update Time: 2025-05-19

N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate Chemical and Physical Properties

Names and Identifiers

• N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate

• MDL： MFCD22416525
• Inchi： 1S/C10H15N3O.C2H2O4/c1-11-10(14)4-6-13-8-9-3-2-5-12-7-9;3-1(4)2(5)6/h2-3,5,7,13H,4,6,8H2,1H3,(H,11,14);(H,3,4)(H,5,6)
• InChI Key： DBXXVUXXGDOXGG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)O.C(NC)(=O)CCNCC1=CC=CN=C1

Additional information on N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate

Comprehensive Guide to N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate (CAS No. 1385694-19-8): Properties, Applications, and Market Insights

N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate (CAS 1385694-19-8) is a specialized organic compound with a unique molecular structure that combines a pyridine ring with a modified alaninamide backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and development. The oxalate salt form enhances its stability and solubility, making it particularly valuable for laboratory applications.

The chemical structure of N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate features a methyl group at the N1 position and a 3-pyridinylmethyl moiety at the N3 position, connected to a β-alaninamide core. This configuration contributes to its distinctive physicochemical properties, including a molecular weight of approximately 295.28 g/mol and specific solubility characteristics in polar solvents. Researchers often seek this compound for its potential as a pharmacophore in medicinal chemistry projects.

In recent years, N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate has emerged as a compound of interest in neurological research, particularly in studies related to neurotransmitter modulation and receptor binding. The pyridine moiety in its structure resembles certain natural alkaloids, making it a valuable scaffold for developing novel therapeutic agents. Current research trends indicate growing applications in the study of cognitive function and neurodegenerative conditions, aligning with the increasing global focus on brain health and aging populations.

The synthesis of N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Manufacturers employ advanced analytical techniques such as HPLC and mass spectrometry for quality control, addressing the pharmaceutical industry's demand for high-purity intermediates. The compound's stability profile makes it suitable for long-term storage under proper conditions, typically at controlled room temperature in airtight containers.

From a commercial perspective, the market for N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate has shown steady growth, driven by increasing R&D investments in small molecule therapeutics. Suppliers often provide this compound in various quantities, from milligram-scale for research laboratories to kilogram quantities for industrial applications. Pricing trends reflect its specialized nature, with costs varying based on purity levels and order volumes.

Quality standards for N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate typically require ≥95% purity for research applications, while pharmaceutical-grade material may demand ≥98% purity with extensive characterization data. Regulatory compliance varies by region, with manufacturers adhering to Good Manufacturing Practices (GMP) for production destined for drug development pipelines. The compound's handling requires standard laboratory precautions, including proper ventilation and personal protective equipment.

Recent scientific literature highlights innovative applications of N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate derivatives in targeted drug delivery systems and molecular imaging probes. Its structural flexibility allows for various modifications, enabling researchers to fine-tune physicochemical properties for specific applications. These developments align with current trends in personalized medicine and precision therapeutics.

For researchers working with N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate, proper analytical characterization is essential. Common techniques include nuclear magnetic resonance (NMR) spectroscopy for structural confirmation and high-performance liquid chromatography (HPLC) for purity assessment. Spectral data and chromatograms are typically provided by reputable suppliers to ensure compound authenticity.

The future outlook for N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate appears promising, with potential expansions into new therapeutic areas and diagnostic applications. As the scientific community continues to explore its derivatives and analogs, this compound may play an increasingly important role in advancing medicinal chemistry and pharmaceutical sciences. Ongoing research may uncover novel biological activities or synergistic effects when combined with other molecular entities.

When sourcing N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate, researchers should consider supplier reputation, analytical documentation, and batch-to-batch consistency. Many laboratories prioritize suppliers who provide comprehensive technical support and custom synthesis capabilities. The compound's availability through major chemical distributors has improved in recent years, reflecting its growing importance in scientific research.

In conclusion, N1-Methyl-N3-(3-pyridinylmethyl)-b-alaninamide oxalate (CAS 1385694-19-8) represents a valuable tool for modern chemical and pharmaceutical research. Its unique structural features and versatile applications position it as a compound of continuing interest across multiple scientific disciplines. As research methodologies advance and therapeutic needs evolve, this molecule may find even broader utility in addressing contemporary healthcare challenges.